Cas no 78816-59-8 (propan-2-yl N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)carbamate)

• Product Name: propan-2-yl N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)carbamate
• CAS No: 78816-59-8
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• MDL: MFCD00560891
• CID: 4656328
• PubChem ID: 781231
• Update Time: 2025-07-01

propan-2-yl N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• AKOS000547154
• HMS664O13
• propan-2-yl N-{2-azatricyclo[9.4.0.0(3),?]pentadeca-1(15),3,5,7,11,13-hexaen-5-yl}carbamate
• Oprea1_414694
• 78816-59-8
• Isopropyl (10,11-dihydro-5h-dibenzo[b,f]azepin-3-yl)carbamate
• SCHEMBL19225000
• W15015
• CBDivE_008651
• STK830958
• SR-01000597324-1
• isopropyl 10,11-dihydro-5H-dibenzo[b,f]azepin-3-ylcarbamate
• AG-690/11763266
• Isopropyl(10,11-dihydro-5h-dibenzo[b,f]azepin-3-yl)carbamate
• propan-2-yl N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)carbamate
• Oprea1_754323
• SR-01000597324
• ISOPROPYL N-(10,11-DIHYDRO-5H-DIBENZO[B,F]AZEPIN-3-YL)CARBAMATE
• ChemDiv1_027425
• AS-72281
• propan-2-yl 10,11-dihydro-5H-dibenzo[b,f]azepin-3-ylcarbamate

• MDL： MFCD00560891
• Inchi： 1S/C18H20N2O2/c1-12(2)22-18(21)19-15-10-9-14-8-7-13-5-3-4-6-16(13)20-17(14)11-15/h3-6,9-12,20H,7-8H2,1-2H3,(H,19,21)
• InChI Key： YJXOMYBLVRMVSB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC2=C(C=1)NC1C=CC=CC=1CC2)=O)C(C)C

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.4Ų

Additional information on propan-2-yl N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)carbamate

Propan-2-yl N-(6,11-Dihydro-5H-Benzo[b][1]Benzazepin-2-Yl)Carbamate: A Comprehensive Overview

Propan-2-yl N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)carbamate, identified by the CAS number 78816-59-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in medicine as active pharmaceutical ingredients (APIs). The structure of this compound is characterized by a benzo[b][1]benzazepine ring system, which is a fused bicyclic structure with unique electronic properties.

The benzo[b][1]benzazepine moiety in propan-2-yl N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)carbamate contributes to its stability and reactivity. Recent studies have shown that this bicyclic system can act as a scaffold for various functional groups, making it a valuable component in drug design. The carbamate group attached to the benzo[b][1]benzazepine ring further enhances the compound's versatility, allowing for interactions with biological targets such as enzymes and receptors.

One of the most promising applications of this compound is in the field of pharmacology. Researchers have recently explored its potential as an inhibitor of certain kinases, which are enzymes involved in cell signaling pathways. By inhibiting these kinases, propan-2-yl N-(6,11-dihydro-5H-benzo[b][1]benzazepin-2-yl)carbamate could potentially be used to treat conditions such as cancer and inflammatory diseases. Preclinical studies have demonstrated its ability to modulate kinase activity without significant off-target effects, suggesting a high therapeutic index.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals. The carbamate group in propan-2-yln-(6,11-dihydro... (CAS 78816–59–8) exhibits acetylcholinesterase inhibitory activity, making it a potential candidate for pest control agents. However, its selectivity towards specific pests and its environmental impact are areas that require further investigation before it can be commercialized for agricultural use.

The synthesis of propan... (CAS 78816–59–8) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for pharmaceutical applications where stereochemistry plays a critical role.

From a structural standpoint, the benzo[b][...] system in this compound provides a rigid framework that can be further functionalized to enhance its bioavailability and efficacy. For instance, researchers have explored the addition of hydrophilic groups to improve solubility and reduce toxicity. These modifications have shown promise in enhancing the compound's pharmacokinetic profile.

In terms of safety and toxicity profiles, preliminary studies indicate that CAS 788... has a favorable safety margin when administered at therapeutic doses. However, long-term toxicity studies are still underway to fully assess its safety profile for chronic use.

The future of this compound lies in its ability to be tailored for specific therapeutic applications through targeted modifications. With ongoing research into its mechanism of action and pharmacokinetics, it holds great potential as a novel drug candidate or agrochemical agent.